Cas no 94367-56-3 (1,1'-Biphenyl,4-(methyl-d3)-)

1,1'-Biphenyl,4-(methyl-d3)- structure
1,1'-Biphenyl,4-(methyl-d3)- structure
Product Name:1,1'-Biphenyl,4-(methyl-d3)-
CAS No:94367-56-3
MF:C13H12
MW:171.252868652344
CID:798571
PubChem ID:58720980
Update Time:2025-04-19

1,1'-Biphenyl,4-(methyl-d3)- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl,4-(methyl-d3)-
    • 4-METHYL-D3-DIPHENYL
    • 1-phenyl-4-(trideuteriomethyl)benzene
    • 94367-56-3
    • Inchi: 1S/C13H12/c1-11-7-9-13(10-8-11)12-5-3-2-4-6-12/h2-10H,1H3/i1D3
    • InChI Key: ZZLCFHIKESPLTH-FIBGUPNXSA-N
    • SMILES: C1(C=CC(C([2H])([2H])[2H])=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 171.113
  • Monoisotopic Mass: 171.113
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 0A^2
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